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Compound of Interest

Compound Name: Trimetrexate trihydrochloride

Cat. No.: B606673

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimetrexate trihydrochloride is a potent, non-classical antifolate agent that inhibits
dihydrofolate reductase (DHFR), a critical enzyme in the synthesis of DNA, RNA, and certain
amino acids. Its lipophilic nature allows it to bypass common methotrexate resistance
mechanisms. Proper preparation and storage of Trimetrexate trihydrochloride stock solutions
are paramount for ensuring experimental reproducibility and accuracy. These application notes
provide a detailed protocol for the preparation, storage, and handling of Trimetrexate
trihydrochloride stock solutions for in vitro research applications.

Chemical and Physical Properties

A summary of the key quantitative data for Trimetrexate trihydrochloride is presented in
Table 1. This information is essential for accurate calculations and solution preparation.

Table 1: Physicochemical Properties of Trimetrexate Trihydrochloride
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Property Value Source
Molecular Formula C19H26CI3NsO3 N/A
Molecular Weight 478.80 g/mol N/A
CAS Number 1658520-97-8 N/A
Appearance Solid powder N/A
Solubility in DMSO Approximately 100 mg/mL

Purity >98% N/A

Mechanism of Action: Dihydrofolate Reductase
(DHFR) Inhibition

Trimetrexate acts as a competitive inhibitor of the enzyme dihydrofolate reductase (DHFR).[1]
[2] DHFR is a crucial enzyme in the folate pathway, responsible for the reduction of
dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential one-carbon
donors for the synthesis of purines and thymidylate, which are the building blocks of DNA and
RNA.[3][4][5] By inhibiting DHFR, Trimetrexate depletes the intracellular pool of THF, leading to
the cessation of DNA and RNA synthesis and ultimately, cell death.[3][4]
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Figure 1. Trimetrexate Inhibition of the DHFR Pathway.

Experimental Protocols
Materials
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Trimetrexate trihydrochloride powder (purity >98%)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Trimetrexate
trihydrochloride in DMSO.
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Figure 2. Workflow for Trimetrexate Stock Solution Preparation.

¢ Calculations:

o To prepare a 10 mM stock solution, you will need to dissolve the appropriate amount of
Trimetrexate trihydrochloride (MW: 478.80 g/mol ) in DMSO.
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o For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.788 mg of
Trimetrexate trihydrochloride.

e Weighing:
o Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of Trimetrexate trihydrochloride powder and add
it to the tube.

o Dissolution:
o Add the desired volume of anhydrous DMSO to the tube containing the powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Visually inspect
the solution to ensure there are no undissolved patrticles.

» Aliquoting and Storage:

o For convenience and to minimize freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

o Store the aliquots at -20°C for long-term storage. For even longer-term stability, storage at
-80°C can be considered.

Storage and Stability

e Solid Compound: Store the solid Trimetrexate trihydrochloride powder at -20°C in a
desiccator to protect it from moisture.

e Stock Solution: The DMSO stock solution is stable for several months when stored at -20°C.
While some studies suggest that many compounds in DMSO are stable through multiple
freeze-thaw cycles, it is best practice to avoid repeated freezing and thawing to maintain the
integrity of the compound.[6] Aliquoting into single-use vials is strongly recommended.

Preparation of Working Solutions
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To prepare working solutions, thaw a single aliquot of the stock solution at room temperature.
Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or buffer immediately before use.

Table 2: Example Working Concentrations for In Vitro Assays

. Working
Cell Line/Assay . Effect Source
Concentration

Toxoplasma in murine Complete inhibition of
0.1 uM o [3]
macrophages proliferation

Human colon
) 50-60% inhibition of
carcinoma (SNU-C4 0.1 puM [31[7]

cell growth
and NCI-H630)
Human colon 42% and 50%
) 1and 10 uM ] ] [31[7]
carcinoma (SNU-C4) lethality, respectively
Human T-cell Overcomes
leukemia (CCRF- Varies (ICso) methotrexate [8]
CEM) resistance

Safety Precautions

Trimetrexate trihydrochloride is a cytotoxic agent. Appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses, should be worn at all times when
handling the compound and its solutions. All procedures should be performed in a well-
ventilated area or a chemical fume hood. Dispose of all waste materials according to
institutional guidelines for hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Trimetrexate
Trihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b606673#how-to-prepare-trimetrexate-
trinydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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